Cas no 1261897-14-6 (3-(3-chloro-4-hydroxyphenyl)benzonitrile)

• Product Name: 3-(3-chloro-4-hydroxyphenyl)benzonitrile
• CAS No: 1261897-14-6
• MF: C₁₃H₈ClNO
• MW: 229.661722183228
• MDL: MFCD18315448
• CID: 1219095
• PubChem ID: 53221187
• Update Time: 2025-04-20

3-(3-chloro-4-hydroxyphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-hydroxyphenyl)benzonitrile
• MFCD18315448
• 3'-Chloro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 2-Chloro-4-(3-cyanophenyl)phenol, 95%
• 1261897-14-6
• DTXSID70685848
• 2-CHLORO-4-(3-CYANOPHENYL)PHENOL
• AKOS017557835

• MDL： MFCD18315448
• Inchi： 1S/C13H8ClNO/c14-12-7-11(4-5-13(12)16)10-3-1-2-9(6-10)8-15/h1-7,16H
• InChI Key： KGIGYOVKKMMLFT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C#N)C=1)O

Computed Properties

• Exact Mass: 229.0294416g/mol
• Monoisotopic Mass: 229.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles